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Compound of Interest

Compound Name: WY-135

CAS No.: 2163060-83-9

Cat. No.: B3028517

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

WY-135 is a potent dual inhibitor of Anaplastic Lymphoma Kinase (ALK) and ROS1 tyrosine

kinases.[1] With IC50 values of 1.4 nM for ALK and 1.1 nM for ROS1, WY-135 serves as a

valuable tool for studying the roles of these kinases in normal physiology and in oncogenesis.

[1] This document provides detailed protocols for the dissolution of WY-135 and its application

in common in vitro assays.

Chemical Properties
A summary of the key chemical properties of WY-135 is provided in the table below.
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Property Value

CAS Number 2163060-83-9

Molecular Formula C28H34ClN9O3S

Molecular Weight 612.15 g/mol

Appearance Solid powder

Purity >98%

Dissolution Protocol
Materials:

WY-135 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure for Preparing a 10 mM Stock Solution:

Weighing: Accurately weigh the desired amount of WY-135 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 6.12

mg of WY-135.

Solvent Addition: Add the calculated volume of DMSO to the tube. For a 10 mM stock

solution from 6.12 mg of WY-135, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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Enhancing Solubility (if necessary): If the compound does not fully dissolve, warm the

solution to 37°C for 5-10 minutes and vortex again. Sonication in an ultrasonic bath for a few

minutes can also aid in dissolution.

Sterilization: The DMSO stock solution is considered sterile if prepared from sterile

components under aseptic conditions. If necessary, the solution can be sterilized by filtration

through a 0.22 µm DMSO-compatible syringe filter.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).

Experimental Protocols
Cell Culture and Treatment
Cell Lines:

The following table summarizes the anti-proliferative activity of WY-135 in various human

cancer cell lines.[1]

Cell Line Cancer Type Target IC50 (µM)

KARPAS-299
Anaplastic Large Cell

Lymphoma
NPM-ALK 0.021

NCI-H2228
Non-Small Cell Lung

Cancer
EML4-ALK 0.095

HCC78
Non-Small Cell Lung

Cancer
SLC34A2-ROS1 0.04

A549
Non-Small Cell Lung

Cancer
EGFR > 1

NCI-H460
Large Cell Lung

Cancer
- > 1

Protocol for Cell Treatment:
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Cell Seeding: Plate cells in appropriate culture vessels (e.g., 96-well plates for proliferation

assays) at a density that allows for logarithmic growth during the experiment.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the WY-
135 stock solution. Prepare serial dilutions of WY-135 in complete cell culture medium to

achieve the desired final concentrations. Ensure the final DMSO concentration in the culture

medium is kept constant across all treatments (including vehicle control) and is typically

below 0.1% to avoid solvent-induced toxicity.

Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the various concentrations of WY-135 or a vehicle control (medium with

the same final concentration of DMSO).

Incubation: Incubate the cells for the desired period (e.g., 72 hours for a proliferation assay).

Assay: Proceed with the planned downstream analysis, such as a cell viability assay (e.g.,

MTT, CellTiter-Glo®) or western blotting for pathway analysis.

Signaling Pathways
WY-135 inhibits the ALK and ROS1 receptor tyrosine kinases, which are known to activate

several downstream signaling pathways involved in cell proliferation, survival, and

differentiation. The primary pathways affected include the RAS-MAPK, PI3K-AKT, and JAK-

STAT pathways.
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Caption: ALK Signaling Pathway and Inhibition by WY-135.
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Caption: ROS1 Signaling Pathway and Inhibition by WY-135.
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Experimental Workflow
The following diagram illustrates a general workflow for a cell-based experiment using WY-135.
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Caption: General workflow for a cell-based experiment with WY-135.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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